molecular formula C15H10N2O4 B8300206 4-Cyano-2'-nitro-biphenyl-2-carboxylic acid methyl ester

4-Cyano-2'-nitro-biphenyl-2-carboxylic acid methyl ester

Cat. No.: B8300206
M. Wt: 282.25 g/mol
InChI Key: OLTJXBKPUGZYHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyano-2'-nitro-biphenyl-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C15H10N2O4 and its molecular weight is 282.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H10N2O4

Molecular Weight

282.25 g/mol

IUPAC Name

methyl 5-cyano-2-(2-nitrophenyl)benzoate

InChI

InChI=1S/C15H10N2O4/c1-21-15(18)13-8-10(9-16)6-7-11(13)12-4-2-3-5-14(12)17(19)20/h2-8H,1H3

InChI Key

OLTJXBKPUGZYHE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=CC(=C1)C#N)C2=CC=CC=C2[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromo-5-cyano-benzoic acid methyl ester (which may be prepared as described for Intermediate 2; 17.4 g, 72.6 mmol), 2-nitrophenylboronic acid (available from Aldrich Chemical Company, Inc.; 13.2 g, 79.9 mmol), Pd(dppf)Cl2 (available from Aldrich Chemical Company, Inc.; 7 g, 8.7 mmol) and K2CO3 (29.9 g, 218 mmol) in a mixture of water (26.5 mL) and dioxane (530 mL) was heated at reflux for 3.5 h. The reaction mixture was cooled and evaporated to dryness. The residue was co-evaporated with toluene, and then purified by silica gel chromatography, using 20-33% ethyl acetate/petroleum ether as eluent, to give 4-cyano-2′-nitro-biphenyl-2-carboxylic acid methyl ester (10.4 g, 51%). 1H NMR (300 MHz, CDCl3) δ 8.38 (d, J=1.7 Hz, 1H), 8.20 (d, J=8.0 Hz, 1H), 7.88-7.83 (m, 1H), 7.71-7.57 (m, 2H), 7.37 (d, J=7.9 Hz, 1H), 7.30-7.22 (m, 1H), 3.71 (s, 3H).
Quantity
17.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
13.2 g
Type
reactant
Reaction Step One
Name
Quantity
29.9 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
catalyst
Reaction Step One
Name
Quantity
26.5 mL
Type
solvent
Reaction Step Two
Quantity
530 mL
Type
solvent
Reaction Step Two

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